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Get Quote

Compound Identification and Key Relationships

The table below summarizes the core chemical information for 173-Hydroxy-53-androst-1-en-3-one and its

relationship to a more widely studied isomer.

Property

Description

Systematic Name

Common Name

Formula

Molecular Weight

Isomer of Interest

17B-Hydroxy-5p-androst-1-en-3-one [1]
4-Dihydroboldenone [1]

C19H2802 [1]

288.431 g/mol [1]

1-Testosterone (173-Hydroxy-5a-androst-1-en-3-one) [2] [3]

The key difference between these two isomers lies in the configuration at the 5-position:

e 5B-isomer: The subject of your query, also known as 4-Dihydroboldenone [1].
e 5a-isomer (1-Testosterone): A potent androgen and anabolic steroid that binds highly selectively to
the Androgen Receptor (AR) and exhibits significant anabolic effects in vivo [2] [3].
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Analytical Data

Gas Chromatography data is available for a structurally related methylated compound, which can serve as a

useful reference for analytical method development.

Table: Gas Chromatography Data for 17-B-Hydroxy-17-a-methyl-5-B-androst-1-en-3-one [4]

Column Active Retention Index
Temperature Program Reference
Type Phase (RI)
Capillary SE-54 2593 5 °C/min from 200 °C to Schanzer, Opfermann, et

320 °C al., 1992

Research Context and Suggested Experimental
Approaches

Based on the available information, a direct biosynthetic pathway for 17p-Hydroxy-5p-androst-1-en-3-one in
humans has not been explicitly mapped. However, you can infer potential routes from general steroid

biochemistry.

The following diagram outlines a logical experimental workflow to elucidate the pathway, based on known

steroid metabolism.

Grecursor Identificatior)

e.g., Testosterone
or Androstenedione

Click to download full resolution via product page

To experimentally determine the pathway, consider these methodologies derived from the search results:
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e Precursor Incubation: Early studies on related 50-reduced androgens involved incubating potential
precursors like testosterone with human tissue microsomal preparations to identify products [5].

¢ Chemical Synthesis Reference: A multi-step synthesis for the 5a-isomer (1-testosterone) is
documented, which can help you obtain an analytical standard for comparison. This synthesis
involves bromination, dehydrobromination, hydrolysis, and oxidation steps [6].

e Pathway Inference: The compound is likely formed through the 5B-reduction of a Al-androstene
precursor. In steroid metabolism, the enzymes 5a-reductase (SRD5A1/2) and 5B-reductase
(AKR1D1) are responsible for creating these distinct configurations [7] [8].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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